3-Bromo-6,8-dichloroquinolin-4-amine

• CAS No.: 1209763-24-5
• Molecular Formula: C9H5BrCl2N2
• Molecular Weight: 291.957
• IUPAC Name: 3-bromo-6,8-dichloroquinolin-4-amine
• InChI: InChI=1S/C9H5BrCl2N2/c10-6-3-14-9-5(8(6)13)1-4(11)2-7(9)12/h1-3H,(H2,13,14)
• InChI Key: HMFJOXHNNYPFEN-UHFFFAOYSA-N
• SMILES: C1=C(C=C2C(=C(C=NC2=C1Cl)Br)N)Cl
• Synonyms: 4-Amino-3-bromo-6,8-dichloroquinoline

Description

3-Bromo-6,8-dichloroquinolin-4-amine is a halogenated quinoline derivative characterized by a bromine atom at position 3, chlorine atoms at positions 6 and 8, and an amine group at position 2. Halogenated quinolines are often studied for their electronic and steric effects, which influence reactivity and biological activity .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares 3-bromo-6,8-dichloroquinolin-4-amine with analogous halogenated quinoline derivatives, focusing on synthesis, physicochemical properties, and structural features.

6-Bromo-N-(3-(difluoromethyl)phenyl)quinolin-4-amine (Compound 8)

• Synthesis: Synthesized via a one-step protocol by refluxing 6-bromo-4-chloroquinoline with 3-(difluoromethyl)aniline in ethanol, followed by purification (83% yield) .
• Structural Features : Features a bromine at position 6 and a difluoromethylphenyl group at the 4-amine position. The difluoromethyl group introduces steric bulk and electronic effects distinct from chloro or bromo substituents.
• Physicochemical Properties: Melting Point: 272–274°C . NMR Data: Distinct ¹H-NMR signals at δ 11.30 (s, NH) and δ 7.14 (t, J=55.7 Hz, CF2H), with ¹³C-NMR confirming the quinoline backbone and difluoromethyl group . Crystallography: Single-crystal X-ray analysis revealed disorder in the difluoromethyl group (70:30 ratio) and planar quinoline geometry stabilized by π-stacking .

4-Chloro-6-bromoquinoline (Precursor to Compound 8)

• Role in Synthesis : Serves as a key intermediate for introducing bromine and chlorine at positions 6 and 4, respectively. Reactivity at the 4-position enables nucleophilic substitution with amines .
• Contrast with Target Compound : The absence of chlorine at position 8 and the presence of a leaving group (Cl) at position 4 highlight differences in substitution patterns and synthetic versatility.

Chloroaniline Derivatives (e.g., 3-Chloroaniline)

Data Table: Key Properties of Compared Compounds

Compound Name	Substituents	Synthesis Yield	Melting Point (°C)	Key NMR Features (¹H/¹³C)
3-Bromo-6,8-dichloroquinolin-4-amine	3-Br, 6-Cl, 8-Cl, 4-NH2	Not Reported	Not Reported	Hypothetical δ 8.5–9.0 (quinoline H), Br/Cl shifts
6-Bromo-N-(3-(difluoromethyl)phenyl)quinolin-4-amine	6-Br, 4-NH-(3-CF2H-Ph)	83%	272–274	δ 11.30 (NH), δ 7.14 (CF2H)
4-Chloro-6-bromoquinoline	4-Cl, 6-Br	Not Reported	Not Reported	δ 8.56 (H-3), δ 8.17 (H-5)
3-Chloroaniline	3-Cl, -NH2	Not Applicable	Not Reported	δ 6.6–7.2 (aromatic H)

Key Research Findings and Implications

Synthetic Efficiency: The high yield (83%) of Compound 8 underscores the efficiency of one-step nucleophilic aromatic substitution for functionalizing quinolines . For 3-bromo-6,8-dichloroquinolin-4-amine, multi-step synthesis involving sequential halogenation may be required.

Substituent Effects: Electron-Withdrawing Groups: Chlorine and bromine at positions 6 and 8 enhance electrophilicity at the 4-position, facilitating amine substitution. Steric Hindrance: The dichloro substitution in the target compound may reduce reactivity compared to mono-halogenated analogs like 4-chloro-6-bromoquinoline.

Biological Relevance : Difluoromethyl groups (as in Compound 8) improve metabolic stability and lipophilicity, whereas dichloro/bromo motifs may enhance target binding via halogen bonds .